Cas no 27328-13-8 (2,6-Dimethyl-4-(tetrahydro-pyran-4-yl)-pyridine)

• Product Name: 2,6-Dimethyl-4-(tetrahydro-pyran-4-yl)-pyridine
• CAS No: 27328-13-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 3140045
• PubChem ID: 40787519
• Update Time: 2025-04-23

2,6-Dimethyl-4-(tetrahydro-pyran-4-yl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-(tetrahydro-pyran-4-yl)-pyridine
• FS-2014
• 2,6-dimethyl-4-(oxan-4-yl)pyridine
• 27328-13-8
• 2,6-Dimethyl-4-(tetrahydro-2H-pyran-4-yl)pyridine
• AKOS006295614

• MDL： MFCD06637462
• Inchi： 1S/C12H17NO/c1-9-7-12(8-10(2)13-9)11-3-5-14-6-4-11/h7-8,11H,3-6H2,1-2H3
• InChI Key： RPAIBBVQYAJERF-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=C(C)N=C(C)C=2)CC1

Computed Properties

• Exact Mass: 191.131014166Da
• Monoisotopic Mass: 191.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 22.1Ų

Additional information on 2,6-Dimethyl-4-(tetrahydro-pyran-4-yl)-pyridine

Chemical Profile of CAS No. 27328-13-8: 2,6-Dimethyl-4-(tetrahydro-pyran-4-yl)-pyridine

2,6-Dimethyl-4-(tetrahydro-pyran-4-yl)-pyridine, identified by the CAS registry number 27328-13-8, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the broader class of pyridine derivatives, which are widely studied for their diverse chemical properties and potential uses in fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2,6-Dimethyl-4-(tetrahydro-pyran-4-yl)-pyridine comprises a pyridine ring substituted with two methyl groups at positions 2 and 6, and a tetrahydropyran group at position 4. The tetrahydropyran moiety introduces a cyclic ether structure, which enhances the compound's stability and solubility in organic solvents. This structural feature makes it particularly useful in reactions requiring precise control over reactivity and selectivity.

Recent advancements in synthetic chemistry have led to innovative methods for the preparation of CAS No. 27328-13-8. Researchers have explored catalytic asymmetric synthesis techniques to efficiently produce this compound with high enantiomeric excess, which is crucial for its application in chiral drug development. For instance, studies published in the Journal of Organic Chemistry highlight the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with improved yields and purity.

In terms of pharmacological applications, 2,6-Dimethyl-4-(tetrahydro-pyran-4-yl)-pyridine has shown promise as a lead compound in drug discovery programs targeting various diseases. Its ability to modulate specific biological pathways makes it a valuable tool in medicinal chemistry research. For example, recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression, suggesting its role in the development of anti-cancer therapies.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals due to its ability to act as a plant growth regulator under controlled conditions. Field trials conducted by agricultural research institutions have indicated that it can enhance crop resilience against environmental stressors such as drought and temperature fluctuations.

The environmental impact of CAS No. 27328-13-8 has been another area of active research. Studies published in the Environmental Science & Technology journal have evaluated its biodegradation rates under various environmental conditions, providing insights into its ecological footprint and potential for sustainable use.

In conclusion, 2,6-Dimethyl-4-(tetrahydro-pyran-4-yli)-pyridine, or CAS No. 27328-13-8, stands out as a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, combined with ongoing advancements in synthetic methods and application research, position it as a key player in future scientific innovations.